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Cat. No.: B15563310

Get Quote
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Introduction

BDM88855 is a pyridylpiperazine-based allosteric inhibitor of the AcrB protein, a key

component of the AcrAB-TolC multidrug efflux pump in Gram-negative bacteria.[1][2][3] By

binding to the transmembrane domain of the AcrB L-protomer, BDM88855 disrupts the

functional rotation of the pump, thereby preventing the extrusion of antibiotics and potentiating

their efficacy.[4][5] These application notes provide detailed protocols for the formulation and

oral administration of BDM88855 to mice for in vivo studies.
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Property Value Reference

Molecular Formula C₁₃H₁₅Cl₂N₃

Molecular Weight 284.18 g/mol

Appearance Solid

In Vitro Solubility
Soluble in DMSO. Low water

solubility is expected.

Storage

Powder: -20°C for 3 years, 4°C

for 2 years. In solvent: -80°C

for 6 months, -20°C for 1

month.

Table 2: Suggested Oral Formulations for BDM88855 in Mice
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Formulation Type Composition Preparation Notes Reference

Suspension

0.5% (w/v)

Carboxymethyl

cellulose sodium

(CMC-Na) in sterile

water

Add BDM88855

powder to the CMC-

Na solution and vortex

until a homogenous

suspension is

achieved.

0.2% (w/v)

Carboxymethyl

cellulose (CMC) in

sterile water

Similar to the 0.5%

CMC-Na preparation.

Solution

10% (w/v)

Hydroxypropyl-β-

cyclodextrin (HP-β-

CD) in sterile water

This formulation was

successfully used for

the related compound

BDM91288. Dissolve

HP-β-CD in water

before adding

BDM88855.

Polyethylene glycol

400 (PEG400)

Dissolve BDM88855

directly in PEG400.

May require gentle

heating.

0.25% (v/v) Tween 80

and 0.5% (w/v) CMC

in sterile water

First, prepare the

0.5% CMC solution.

Then, add Tween 80

and finally

BDM88855.

Table 3: Recommended Dosing Parameters for Oral Gavage in Mice
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Parameter Recommendation Reference

Dose Volume 10 mL/kg (maximum)

Gavage Needle Size
18-22 gauge, 1-1.5 inches in

length with a rounded tip

Frequency
Up to 3 times in a 24-hour

period (with justification)

Post-procedure Monitoring

Observe for 5-10 minutes

immediately after and again at

12-24 hours.

Experimental Protocols
Protocol 1: Preparation of BDM88855 Formulation (Suspension)

This protocol describes the preparation of a 100 mL suspension of BDM88855 at a

concentration of 2.5 mg/mL.

Materials:

BDM88855 hydrochloride

Carboxymethyl cellulose sodium (CMC-Na)

Sterile deionized water

500 mL sterile beaker

Magnetic stirrer and stir bar

Weighing scale

100 mL graduated cylinder

Procedure:
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Weigh 0.5 g of CMC-Na and add it to a 500 mL sterile beaker.

Measure 100 mL of sterile deionized water using a graduated cylinder and add it to the

beaker.

Place the beaker on a magnetic stirrer and stir until the CMC-Na is completely dissolved,

resulting in a clear solution.

Weigh 250 mg of BDM88855 hydrochloride.

Slowly add the BDM88855 powder to the 0.5% CMC-Na solution while continuously stirring.

Continue stirring until a homogenous suspension is formed.

Store the suspension at 4°C for up to one week. Agitate well before each use.

Protocol 2: Oral Administration of BDM88855 to Mice via Gavage

This protocol outlines the procedure for safe and effective oral administration of BDM88855 to

mice.

Materials:

Prepared BDM88855 formulation

Appropriately sized gavage needle (18-22 gauge with a rounded tip)

1 mL syringe

Animal scale

Procedure:

Animal Preparation:

Weigh the mouse to determine the correct dosing volume (not to exceed 10 mL/kg).

Properly restrain the mouse by scruffing the neck to immobilize the head and body.
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Gavage Needle Measurement:

Measure the gavage needle from the tip of the mouse's nose to the last rib to determine

the correct insertion depth. Mark this length on the needle.

Administration:

Draw the calculated volume of the BDM88855 formulation into the syringe and attach the

gavage needle.

Gently insert the gavage needle into the diastema (the gap between the incisors and

molars) and advance it along the roof of the mouth.

The needle should pass smoothly down the esophagus. If resistance is met, withdraw and

reinsert. Do not force the needle.

Once the needle is inserted to the pre-measured depth, slowly administer the formulation.

Gently withdraw the needle along the same path of insertion.

Post-Administration Monitoring:

Return the mouse to its cage and monitor for any signs of distress, such as labored

breathing, for at least 5-10 minutes.

Conduct follow-up monitoring at 12-24 hours post-administration.

Mandatory Visualizations
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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